Cas no 1706434-92-5 (methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate)
methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate
- Methyl 6,8-dioxo-5,7-diazaspiro[3.4]octane-2-carboxylate
- 5,7-Diazaspiro[3.4]octane-2-carboxylic acid, 6,8-dioxo-, methyl ester
- A926833
- Methyl6,8-dioxo-5,7-diazaspiro[3.4]octane-2-carboxylate
- 1706434-92-5
-
- Inchi: 1S/C8H10N2O4/c1-14-5(11)4-2-8(3-4)6(12)9-7(13)10-8/h4H,2-3H2,1H3,(H2,9,10,12,13)
- InChI Key: SDCPUXMCYLFOGN-UHFFFAOYSA-N
- SMILES: C1C2(C(=O)NC(=O)N2)CC1C(OC)=O
Computed Properties
- Exact Mass: 198.06405680g/mol
- Monoisotopic Mass: 198.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 84.5Ų
Experimental Properties
- Density: 1.43±0.1 g/cm3(Predicted)
- pka: 9.75±0.40(Predicted)
methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM211563-1g |
Methyl 6,8-dioxo-5,7-diazaspiro[3.4]octane-2-carboxylate |
1706434-92-5 | 97% | 1g |
$673 | 2021-08-04 | |
| Chemenu | CM211563-5g |
Methyl 6,8-dioxo-5,7-diazaspiro[3.4]octane-2-carboxylate |
1706434-92-5 | 97% | 5g |
$1388 | 2021-08-04 | |
| Chemenu | CM211563-10g |
Methyl 6,8-dioxo-5,7-diazaspiro[3.4]octane-2-carboxylate |
1706434-92-5 | 97% | 10g |
$1907 | 2021-08-04 | |
| Chemenu | CM211563-1g |
Methyl 6,8-dioxo-5,7-diazaspiro[3.4]octane-2-carboxylate |
1706434-92-5 | 97% | 1g |
$*** | 2023-03-30 | |
| Ambeed | A226702-1g |
Methyl 6,8-dioxo-5,7-diazaspiro[3.4]octane-2-carboxylate |
1706434-92-5 | 97% | 1g |
$720.0 | 2024-04-23 |
methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate
Methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate (CAS No. 1706434-92-5): An Overview of a Promising Compound in Medicinal Chemistry
Methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate (CAS No. 1706434-92-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their fused ring systems and have been extensively studied for their diverse biological activities.
The chemical structure of methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate is particularly noteworthy due to the presence of a spirocyclic core and multiple functional groups, including the carboxylate ester and the dioxo functionalities. These features contribute to its stability and reactivity, making it an attractive candidate for various chemical and biological studies.
Recent research has highlighted the potential of spirocyclic compounds in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that spirocyclic compounds like methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate exhibit potent anti-inflammatory and anti-cancer properties. The unique conformational flexibility of these compounds allows them to interact with multiple biological targets, enhancing their therapeutic potential.
In addition to its biological activities, the synthetic accessibility of methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate has been a subject of interest for chemists. A recent synthetic route developed by a research group at the University of California involved a series of efficient and scalable reactions, including ring-closing metathesis and selective oxidation steps. This synthetic strategy not only simplifies the preparation of the compound but also opens up possibilities for the synthesis of related analogs with modified functionalities.
The pharmacokinetic properties of methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate have also been investigated in preclinical studies. Results from these studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Specifically, it shows good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its potential use as an oral therapeutic agent.
Furthermore, the safety profile of methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate has been evaluated in several toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile further supports its potential for clinical development.
In conclusion, methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate (CAS No. 1706434-92-5) represents a promising compound in medicinal chemistry with a wide range of potential applications. Its unique structural features, synthetic accessibility, favorable pharmacokinetic properties, and safety profile make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.
1706434-92-5 (methyl 5,7-dioxo-6,8-diazaspiro[3.4]octane-2-carboxylate) Related Products
- 7511-46-8(3-(4-Methyl-2,5-dioxo-imidazolidin-4-yl)-propionic acid)
- 90566-31-7(ethyl 2-(4-methyl-2,5-dioxoimidazolidin-4-yl)propanoate)
- 43189-50-0(3-(4-Methyl-2,5-dioxo-4-imidazolidinyl)propanoic Acid)
- 1418117-76-6(methyl 3-(4-methyl-2,5-dioxoimidazolidin-4-yl)propanoate)
- 1418117-73-3(ethyl 3-(4-methyl-2,5-dioxoimidazolidin-4-yl)propanoate)
- 91101-10-9(5-(tetrahydro-2-oxo-3-furanyl)-2,4-Imidazolidinedione)
- 1975-87-7(ethyl 2,4-dioxo-1,3-diazaspiro[4.5]decane-6-carboxylate)
- 186462-42-0(Spiro[bicyclo[3.1.0]hexane-2,4'-imidazolidine]-6-carboxylic acid,2',5'-dioxo-, ethyl ester, (1R,2R,5S,6R)-rel-)
- 3560-50-7(1,3-Diazaspiro[4.4]nonane-6-carboxylic acid, 2,4-dioxo-, ethyl ester)
- 1186202-25-4(6,8-Dioxo-5,7-diazaspiro[3.4]octane-2-carboxylic acid)